Cas no 35368-93-5 (Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)-)
Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)-
- 6-chloro-2-(2-thienyl)-Imidazo[1,2-a]pyridine
- 6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE
- 6-chloro-2-thiophen-2-ylimidazo[1,2-a]pyridine
- 2-(2-thienyl)-6-chloroimidazo[1,2-a]pyridine
- 2-(6-chloro-4-hydroimidazo[1,2-a]pyridin-2-yl)thiophene
- HMS1365M12
- AKOS001040779
- VU0055577-2
- SCHEMBL6494548
- FT-0720796
- F1967-5852
- 35368-93-5
- DTXSID70395430
- 6-chloro-2-(2-thienyl)imidazo[1,2-a]pyridine
- EU-0003680
- 6-chloro-2-(thiophen-2-yl)imidazo[1,2-a]pyridine
- Z55863189
- MFCD00973982
- Bionet2_000628
- 3P-109
-
- MDL: MFCD00973982
- Inchi: 1S/C11H7ClN2S/c12-8-3-4-11-13-9(7-14(11)6-8)10-2-1-5-15-10/h1-7H
- InChI Key: NUQKROVBLDPAAW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=NC(C3=CC=CS3)=CN2C=1
Computed Properties
- Exact Mass: 234.00200
- Monoisotopic Mass: 234.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Density: 1.43
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.726
- PSA: 45.54000
- LogP: 3.71620
Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271385-1g |
6-Chloro-2-(thiophen-2-yl)imidazo[1,2-a]pyridine |
35368-93-5 | 95+% | 1g |
$680 | 2021-08-18 | |
| Chemenu | CM271385-1g |
6-Chloro-2-(thiophen-2-yl)imidazo[1,2-a]pyridine |
35368-93-5 | 95%+ | 1g |
$*** | 2023-03-31 | |
| abcr | AB341679-1 g |
6-Chloro-2-(2-thienyl)imidazo[1,2-a]pyridine |
35368-93-5 | 1 g |
€694.20 | 2023-07-19 | ||
| abcr | AB341679-1g |
6-Chloro-2-(2-thienyl)imidazo[1,2-a]pyridine; . |
35368-93-5 | 1g |
€694.20 | 2025-02-11 | ||
| A2B Chem LLC | AF70092-1g |
6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE |
35368-93-5 | 95+% | 1g |
$1190.00 | 2024-04-20 | |
| A2B Chem LLC | AF70092-2g |
6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE |
35368-93-5 | 95+% | 2g |
$1618.00 | 2024-04-20 | |
| A2B Chem LLC | AF70092-5g |
6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE |
35368-93-5 | 95+% | 5g |
$2293.00 | 2024-04-20 | |
| A2B Chem LLC | AF70092-10g |
6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE |
35368-93-5 | 95+% | 10g |
$2878.00 | 2024-04-20 | |
| A2B Chem LLC | AF70092-25g |
6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE |
35368-93-5 | 95+% | 25g |
$4250.00 | 2024-04-20 | |
| A2B Chem LLC | AF70092-50g |
6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDINE |
35368-93-5 | 95+% | 50g |
$6028.00 | 2024-04-20 |
Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- Suppliers
Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)-
Comprehensive Analysis of Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- (CAS No. 35368-93-5)
The compound Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- (CAS No. 35368-93-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining an imidazo[1,2-a]pyridine core with a thienyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and inflammatory disorders, which are among the most searched topics in modern medicinal chemistry.
One of the key features of 6-chloro-2-(2-thienyl)imidazo[1,2-a]pyridine is its role as a building block for small-molecule inhibitors. With the rise of personalized medicine and AI-driven drug design, this compound has been explored in virtual screening libraries. Its chloro and thienyl groups provide excellent sites for further functionalization, enabling the development of derivatives with enhanced pharmacokinetic properties. This aligns with the growing demand for "drug-like molecules" and "fragment-based drug discovery," as evidenced by trending searches in scientific databases.
In addition to pharmaceutical applications, CAS 35368-93-5 has shown promise in materials science. Its conjugated system and electron-rich imidazo[1,2-a]pyridine scaffold make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Given the global push for sustainable technologies, researchers are investigating its potential in "green electronics," a hot topic in both academic and industrial circles. The compound’s optical properties are also being studied for use in sensors, addressing the increasing need for environmental monitoring solutions.
Synthetic routes to Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- often involve palladium-catalyzed cross-coupling reactions, a method frequently searched by organic chemists. Recent advancements in "catalyst recycling" and "solvent-free synthesis" have further optimized its production, reducing costs and environmental impact. These improvements are critical for scaling up applications, particularly in the context of "cost-effective drug development" and "green chemistry," which dominate current discussions in chemical forums.
Safety and handling of 35368-93-5 are also frequently queried topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential. Its stability under various conditions (e.g., pH, temperature) has been documented in several studies, making it a reliable candidate for long-term storage—a concern often raised by industrial users. This reliability is crucial for supply chain consistency, especially amid growing interest in "just-in-time manufacturing" for specialty chemicals.
In summary, Imidazo[1,2-a]pyridine,6-chloro-2-(2-thienyl)- (CAS No. 35368-93-5) is a multifaceted compound with expanding applications in drug discovery and advanced materials. Its relevance to trending topics like "AI-aided molecular design" and "sustainable electronics" ensures continued interest from both academia and industry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.
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